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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of SR-3029, a potent and selective inhibitor of casein kinase 1δ (CK1δ) and CK1ε.

Adherence to these guidelines is essential to ensure laboratory safety and maintain

experimental integrity.

Immediate Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for SR-3029 is not publicly available, GHS

hazard classifications from suppliers indicate that SR-3029 is an irritant. All handling of SR-
3029, particularly in its solid form, should be conducted in a designated area, such as a

chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE)
Based on the known hazards, the following PPE is mandatory when handling SR-3029:
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PPE Category Specification Rationale

Eye Protection Chemical safety goggles

Protects against splashes and

airborne particles that can

cause serious eye irritation

(H319).

Hand Protection Nitrile gloves

Provides a barrier against skin

contact to prevent skin irritation

(H315).

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder form to prevent

respiratory tract irritation

(H335).[1]

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Hazard and Precautionary Statements
The following GHS hazard (H) and precautionary (P) statements are associated with SR-3029:
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Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264 Wash hands thoroughly after handling.[1]

P280
Wear protective gloves/eye protection/face

protection.[1]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[2]

P337+P313
If eye irritation persists: Get medical

advice/attention.[2]

Operational Plan: Experimental Protocols
SR-3029 is a solid that is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[4] Proper preparation of stock and working solutions is critical for

experimental success and safety.

Solution Preparation
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Study Type Solvent/Vehicle Concentration Procedure

In Vitro DMSO ≥ 30 mg/mL

Prepare a

concentrated stock

solution in fresh,

anhydrous DMSO.

Aliquot and store at

-20°C or -80°C to

avoid repeated freeze-

thaw cycles.[5]

In Vivo

(Intraperitoneal)

5% DMSO, 40%

PEG300, 5% Tween

80, 50% ddH₂O

1.6 mg/mL

First, dissolve SR-

3029 in DMSO.

Sequentially add

PEG300, Tween 80,

and ddH₂O, ensuring

the solution is clear

after each addition.

Prepare fresh daily.[6]

In Vivo (Oral Gavage)

Carboxymethylcellulos

e sodium (CMC-Na)

solution

≥ 5 mg/mL

Create a homogenous

suspension in the

CMC-Na solution.[7]

Note: The solubility of SR-3029 can be affected by hygroscopic DMSO; always use freshly

opened solvent.[5]

Disposal Plan
Dispose of SR-3029 and any contaminated materials in accordance with institutional and local

regulations for chemical waste.

Waste Segregation and Disposal
Solid Waste: Collect unused SR-3029 powder and any contaminated consumables (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container for hazardous chemical

waste.
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Liquid Waste: Collect waste solutions containing SR-3029 in a designated, sealed container

for hazardous chemical waste. Do not dispose of down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated PPE in the appropriate

hazardous waste stream.

Signaling Pathway and Experimental Workflow
SR-3029 is a potent inhibitor of the Casein Kinase 1δ (CK1δ) and CK1ε, which are involved in

the Wnt/β-catenin signaling pathway.[4][5]
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Caption: Safe handling workflow for SR-3029 from receipt to disposal.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. Researchers should consult their institution's safety office and the supplier's

technical information. Always adhere to local regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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